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Compound of Interest

Compound Name: Relcovaptan-d6

Cat. No.: B1151201 Get Quote

The proper disposal of specialized research compounds like Relcovaptan-d6 is a critical

component of laboratory safety and environmental responsibility. For researchers, scientists,

and drug development professionals, adherence to established protocols is essential to ensure

a safe working environment and compliance with regulatory standards. This guide provides a

comprehensive overview of the recommended disposal procedures for Relcovaptan-d6,

emphasizing safety and logistical considerations.

Physicochemical and Safety Data
Due to its primary use as an internal standard in research settings, comprehensive toxicological

and environmental impact data for Relcovaptan-d6 is not extensively available. However,

based on the available information for the parent compound, Relcovaptan, and general

principles for handling novel chemical entities, a cautious approach is warranted. The following

table summarizes the known and extrapolated data for Relcovaptan-d6.
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Property Data

Chemical Name Relcovaptan-d6

Molecular Formula C₂₈H₂₁D₆Cl₂N₃O₇S

Molecular Weight 626.54 g/mol

Physical State Solid

Solubility
Data not available. Assume low aqueous

solubility.

Melting Point Data not available.

Boiling Point Data not available.

Toxicity

Toxicological properties have not been fully

investigated. Handle with care as a potentially

hazardous substance.[1]

Known Hazards

May cause eye, skin, and respiratory tract

irritation. The toxicological properties have not

been fully investigated.[1]

Personal Protective Equipment (PPE)

Safety glasses with side-shields, chemical-

resistant gloves (e.g., nitrile), and a laboratory

coat are required.[1][2]

Experimental Protocols for Disposal
The disposal of Relcovaptan-d6 must be conducted in accordance with institutional, local, and

national regulations for hazardous chemical waste. The following protocols provide a step-by-

step guide for its safe handling and disposal.

Step 1: Waste Identification and Segregation
Characterize the Waste: All waste containing Relcovaptan-d6 must be classified as

hazardous chemical waste. This includes pure, unused compound, contaminated labware

(e.g., vials, pipette tips, gloves), and solutions containing the compound.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?tab=refs&ligandId=2200
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?tab=refs&ligandId=2200
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?tab=refs&ligandId=2200
https://pubmed.ncbi.nlm.nih.gov/15823830/
https://www.benchchem.com/product/b1151201?utm_src=pdf-body
https://www.benchchem.com/product/b1151201?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1151201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Segregate at the Source: Do not mix Relcovaptan-d6 waste with other waste streams, such

as non-hazardous trash, sharps, or biohazardous waste. Incompatible chemicals must be

stored separately to prevent dangerous reactions.

Step 2: Waste Collection and Containerization
Solid Waste:

Collect all solid waste contaminated with Relcovaptan-d6, such as gloves, wipes, and

disposable labware, in a designated, leak-proof plastic bag or a rigid container lined with a

durable plastic bag.

Pure, unused Relcovaptan-d6 should be kept in its original, clearly labeled container if

possible.

Liquid Waste:

Collect all liquid waste containing Relcovaptan-d6 in a dedicated, shatter-resistant, and

chemically compatible container (e.g., high-density polyethylene).

The container must have a secure, screw-top lid to prevent spills and evaporation. Do not

overfill containers; a headspace of at least 10% should be left to allow for expansion.

Sharps Waste:

Any sharps (e.g., needles, razor blades) contaminated with Relcovaptan-d6 must be

disposed of in a designated, puncture-proof sharps container.

Step 3: Labeling and Storage
Proper Labeling: All waste containers must be clearly labeled with the words "Hazardous

Waste," the full chemical name "Relcovaptan-d6," and the approximate concentration and

quantity of the waste. The date of waste generation should also be included.

Secure Storage: Store waste containers in a designated satellite accumulation area within

the laboratory. This area should be under the control of laboratory personnel, away from

general traffic, and in a location that minimizes the risk of spills or breakage. Secondary

containment (e.g., a chemical-resistant tray) is highly recommended.
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Step 4: Disposal and Decontamination
Contact Environmental Health & Safety (EHS): Do not dispose of Relcovaptan-d6 waste

down the drain or in the regular trash. Contact your institution's Environmental Health &

Safety (EHS) department to arrange for the pickup and disposal of the hazardous waste.

Decontamination: All surfaces and equipment that have come into contact with

Relcovaptan-d6 should be decontaminated. A standard laboratory detergent and water

solution is generally effective, followed by a rinse with an appropriate solvent (e.g., 70%

ethanol), if compatible with the surface. All materials used for decontamination should be

disposed of as hazardous waste.

Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Relcovaptan-d6.

Waste Generation Segregation & Containerization Temporary Storage Final Disposal

Relcovaptan-d6 Waste Generated
(Solid, Liquid, Sharps) Characterize Waste as Hazardous Segregate from other waste streams Select appropriate, labeled container Store in designated Satellite

Accumulation Area Utilize Secondary Containment Contact Institutional EHS for Pickup Properly Document Waste Transfer

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Relcovaptan-d6.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of Relcovaptan-d6, thereby protecting themselves, their colleagues, and the

environment. Always consult your institution's specific safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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